Cas no 2680709-18-4 (benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo3.3.1nonane-3-carboxylate)

• Product Name: benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo3.3.1nonane-3-carboxylate
• CAS No: 2680709-18-4
• MF: C₁₇H₂₁F₂NO₃
• MW: 325.350352048874
• CID: 5622761
• PubChem ID: 165932967
• Update Time: 2025-05-24

benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 2680709-18-4
• EN300-28294617
• benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo3.3.1nonane-3-carboxylate

• Inchi： 1S/C17H21F2NO3/c18-17(19)14-7-4-8-16(17,12-21)11-20(9-14)15(22)23-10-13-5-2-1-3-6-13/h1-3,5-6,14,21H,4,7-12H2
• InChI Key： UPVWCNGMZOPPJK-UHFFFAOYSA-N
• SMILES： FC1(C2CN(C(=O)OCC3C=CC=CC=3)CC1(CO)CCC2)F

Computed Properties

• Exact Mass: 325.14894986g/mol
• Monoisotopic Mass: 325.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo3.3.1nonane-3-carboxylate

Research Briefing on Benzyl 9,9-Difluoro-1-(hydroxymethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS: 2680709-18-4)

Benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS: 2680709-18-4) is a novel fluorinated bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of azabicycloalkanes, which are known for their structural rigidity and potential as pharmacophores in drug discovery. The incorporation of fluorine atoms and a hydroxymethyl group in its structure enhances its potential for interactions with biological targets, making it a promising candidate for therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. The synthetic route typically involves multi-step organic transformations, including fluorination and carboxylation, to achieve the desired stereochemistry and functional group arrangement. Advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography have been employed to confirm the structure and purity of the compound. These studies have demonstrated the compound's stability under physiological conditions, which is a critical factor for its further development as a drug candidate.

Preliminary biological evaluations have revealed that benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key targets in the treatment of inflammatory diseases. In vitro assays have indicated that the compound's fluorinated scaffold enhances its binding affinity to these enzymes, while the hydroxymethyl group may contribute to its solubility and bioavailability.

Further research is underway to explore the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest that the compound has favorable metabolic stability and low toxicity, which are essential for its progression to preclinical studies. Additionally, computational modeling studies are being conducted to optimize its structure for improved potency and selectivity. These efforts aim to identify derivatives with enhanced therapeutic potential and reduced off-target effects.

In conclusion, benzyl 9,9-difluoro-1-(hydroxymethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate represents a promising scaffold for the development of new anti-inflammatory agents. Its unique structural features and preliminary biological activities warrant further investigation to fully elucidate its mechanism of action and therapeutic potential. Future studies should focus on in vivo efficacy and safety evaluations to determine its suitability for clinical development. The ongoing research on this compound highlights the importance of fluorinated azabicycloalkanes in modern drug discovery and their potential to address unmet medical needs.